![molecular formula C18H18N2O3 B2550023 2-(4-methoxyphenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide CAS No. 922130-88-9](/img/structure/B2550023.png)
2-(4-methoxyphenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
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Description
2-(4-methoxyphenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.353. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
Methoxy-indolo[2,1‐a]isoquinolines and their derivatives were synthesized and tested for antitumor activity. Compounds such as trimethoxy‐5,6‐dihydroindoloisoquinoline and tetramethoxyindoloisoquinoline demonstrated significant inhibition of cell proliferation in various cancer cell lines, suggesting potential antitumor applications Ambros et al., 1988.
Structural Aspects and Fluorescence Properties
The structural aspects of two amide-containing isoquinoline derivatives were studied, revealing their potential to form gels or crystalline salts with mineral acids. These compounds also exhibited strong fluorescence, particularly when forming host–guest complexes, which could be utilized in fluorescence-based applications Karmakar et al., 2007.
Cyclization Reactions and Synthetic Efficiency
N,O-Bis(trimethylsilyl)acetamide-mediated cyclization was employed to synthesize 4-quinolones, demonstrating an efficient method for producing 1-alkyl/aryl 3-carboxylates and 3-nitriles. This approach offers new synthetic possibilities and improved cost efficiency for the production of quinolone derivatives Píša & Rádl, 2016.
Metabolism of Chloroacetamide Herbicides
The metabolism of chloroacetamide herbicides and their transformation into potential carcinogenic metabolites were studied in human and rat liver microsomes. This research highlights the enzymatic pathways involved in the metabolism of these compounds, which is crucial for understanding their biotransformation and potential toxicological effects Coleman et al., 2000.
Reactions and Synthesis of New Compounds
The synthesis of new tetrahydroquinolines and tetrahydrothieno[2,3-b]quinolines was achieved through various reactions, demonstrating the versatility of 3-cyano-4-(p-methoxyphenyl)-5-oxo-5,6,7,8-tetrahydroquinoline-2(1H)-thione as a precursor for generating a wide range of compounds with potential biological activities Al-Taifi et al., 2016.
Properties
IUPAC Name |
2-(4-methoxyphenyl)-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)acetamide |
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InChI |
InChI=1S/C18H18N2O3/c1-23-15-6-2-12(3-7-15)10-18(22)19-14-5-8-16-13(11-14)4-9-17(21)20-16/h2-3,5-8,11H,4,9-10H2,1H3,(H,19,22)(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
CUZODFZBPBRPDE-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)NC(=O)CC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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